Cas no 1021255-61-7 (N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a synthetic organic compound featuring a pyrazolo[1,5-a]pyrazine core with a sulfanylacetamide substituent. Its molecular structure incorporates difluorophenyl and methoxyphenyl moieties, which may enhance binding affinity and metabolic stability in pharmaceutical applications. The compound's design suggests potential utility as an intermediate or bioactive molecule in medicinal chemistry, particularly in kinase inhibition or targeted drug development. Its distinct heterocyclic framework and functional group arrangement offer opportunities for further derivatization, enabling structure-activity relationship studies. The presence of sulfur and fluorine atoms may contribute to improved pharmacokinetic properties, such as enhanced membrane permeability or resistance to oxidative degradation.
N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide structure
1021255-61-7 structure
Product Name:N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
CAS No:1021255-61-7
MF:C21H16F2N4O2S
MW:426.439149856567
CID:5381339
Update Time:2025-05-20

N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide
    • N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
    • Inchi: 1S/C21H16F2N4O2S/c1-29-15-5-2-13(3-6-15)17-11-19-21(24-8-9-27(19)26-17)30-12-20(28)25-18-10-14(22)4-7-16(18)23/h2-11H,12H2,1H3,(H,25,28)
    • InChI Key: CNSXHLPAICSGIC-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(F)=CC=C1F)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.21±0.70(Predicted)

N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Pricemore >>

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Additional information on N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Comprehensive Guide to N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021255-61-7)

N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021255-61-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are increasingly studied for their diverse biological activities. The presence of difluorophenyl and methoxyphenyl moieties enhances its structural uniqueness, making it a subject of interest for drug discovery and development.

The molecular structure of N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide features a pyrazolo[1,5-a]pyrazine core, a heterocyclic framework known for its versatility in medicinal chemistry. The sulfanylacetamide side chain further contributes to its potential interactions with biological targets. Researchers are particularly interested in its kinase inhibition properties, as similar compounds have shown promise in targeting specific enzymes involved in disease pathways.

One of the key applications of CAS No. 1021255-61-7 lies in its role as a pharmacological probe. Scientists are exploring its efficacy in modulating cellular signaling pathways, particularly those related to inflammation and oncology. The difluorophenyl group is known to improve metabolic stability, a critical factor in drug design. Additionally, the methoxyphenyl substituent may influence the compound's binding affinity to target proteins, making it a valuable tool for structure-activity relationship (SAR) studies.

In recent years, the demand for pyrazolo[1,5-a]pyrazine derivatives has surged due to their potential in treating neurodegenerative diseases and cancer. The compound N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is no exception, with preliminary studies suggesting its utility in targeted therapy. Its unique structure allows for selective interaction with enzymes like protein kinases, which are often dysregulated in malignant cells.

The synthesis of CAS No. 1021255-61-7 involves multi-step organic reactions, including cross-coupling and sulfanylation processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity. The compound's solubility and stability under physiological conditions are also areas of active investigation, as these properties are crucial for its potential therapeutic use.

From a commercial perspective, N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are catering to the growing demand from academic and industrial research labs. The compound's patent status and regulatory compliance are frequently discussed topics, as they impact its accessibility for further development.

In conclusion, N-(2,5-difluorophenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021255-61-7) represents a promising candidate for future drug discovery efforts. Its structural features and potential biological activities make it a subject of ongoing research, particularly in the fields of oncology and central nervous system disorders. As scientific understanding of this compound deepens, its applications are expected to expand, offering new opportunities for therapeutic innovation.

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